Cas no 2228861-42-3 ((6-methoxy-1H-indol-2-yl)methanethiol)

• Product Name: (6-methoxy-1H-indol-2-yl)methanethiol
• CAS No: 2228861-42-3
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 5778145
• PubChem ID: 165610188
• Update Time: 2025-07-23

(6-methoxy-1H-indol-2-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• 2228861-42-3
• (6-methoxy-1H-indol-2-yl)methanethiol
• EN300-1732747

• Inchi： 1S/C10H11NOS/c1-12-9-3-2-7-4-8(6-13)11-10(7)5-9/h2-5,11,13H,6H2,1H3
• InChI Key： OTVVESWGVSAQRO-UHFFFAOYSA-N
• SMILES： SCC1=CC2C=CC(=CC=2N1)OC

Computed Properties

• Exact Mass: 193.05613515g/mol
• Monoisotopic Mass: 193.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on (6-methoxy-1H-indol-2-yl)methanethiol

Chemical Profile of (6-methoxy-1H-indol-2-yl)methanethiol (CAS No. 2228861-42-3)

(6-methoxy-1H-indol-2-yl)methanethiol, identified by its Chemical Abstracts Service (CAS) number 2228861-42-3, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic thiol derivative features a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both methoxy and thiol functional groups imparts distinct chemical properties, making it a versatile intermediate in synthetic chemistry.

The molecular structure of (6-methoxy-1H-indol-2-yl)methanethiol consists of an indole core substituted with a methoxy group at the 6-position and a thiol group at the 2-position. This configuration allows for diverse interactions with biological targets, including enzymes and receptors, which are critical in modulating various physiological processes. The indole scaffold is particularly noteworthy, as it is a common motif in natural products and bioactive molecules, often associated with pharmacological effects.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. Research has demonstrated that compounds containing the indole moiety can exhibit antimicrobial, anti-inflammatory, and anticancer properties. Specifically, (6-methoxy-1H-indol-2-yl)methanethiol has been investigated for its potential role in modulating pathways relevant to neurodegenerative diseases. Studies suggest that this compound may interact with specific enzymes involved in the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

The methoxy group in (6-methoxy-1H-indol-2-yl)methanethiol plays a crucial role in determining its pharmacokinetic behavior. Methoxy-substituted indoles often exhibit enhanced solubility and bioavailability, which are essential factors for drug efficacy. Additionally, the thiol group provides a site for redox interactions, which can be exploited to develop prodrugs or to target thioredoxin reductase systems involved in cellular signaling.

Advances in computational chemistry have enabled more precise predictions of the biological activity of (6-methoxy-1H-indol-2-yl)methanethiol. Molecular docking studies have identified potential binding pockets on target proteins, providing insights into how this compound might exert its effects. These computational models are complemented by experimental validations, where synthesis and purification techniques are employed to produce sufficient quantities of the compound for biological testing.

The synthesis of (6-methoxy-1H-indol-2-yl)methanethiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions followed by functional group transformations to introduce the methoxy and thiol groups. Catalytic methods have been explored to improve efficiency and reduce byproduct formation, aligning with green chemistry principles.

In clinical settings, derivatives of indole have shown promise as therapeutic agents. While (6-methoxy-1H-indol-2-yl)methanethiol itself may not be used directly as a drug, its structural analogs have been investigated in phase I/II clinical trials for various indications. The findings from these trials have provided valuable data on safety profiles and optimal dosing regimens, which can guide future development efforts.

The role of thiol groups in medicinal chemistry cannot be overstated. Thiols are known for their ability to form disulfide bonds, which are critical in protein structure and function. By incorporating a thiol group into a molecule like (6-methoxy-1H-indol-2-yl)methanethiol, researchers can design compounds that interact with disulfide-containing proteins or enzymes, offering novel therapeutic strategies.

Future research directions for (6-methoxy-1H-indol-2-yl)methanethiol include exploring its potential as an intermediate in the synthesis of more complex drug candidates. By modifying its structure or appending additional functional groups, scientists can generate libraries of compounds with tailored biological activities. High-throughput screening techniques will be instrumental in identifying promising derivatives for further development.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel bioactive molecules. Predictive models can analyze the structure-property relationships of compounds like (6-methoxy-1H-indol-2-yl)methanethiol, helping to guide synthetic efforts towards more effective candidates. This interdisciplinary approach combines traditional organic synthesis with cutting-edge computational methods.

Regulatory considerations are also crucial when developing new chemical entities such as (6-methoxy-1H-indol-2-yl)methanethiol. Compliance with guidelines from agencies like the FDA and EMA ensures that compounds entering clinical trials meet stringent quality standards. Good Manufacturing Practices (GMP) must be followed throughout production to guarantee consistency and safety.

In summary, (6-methoxy-1H-indol-2 -yl)m ethan eth thi ol (CAS No. 2228861 -42 -3) represents an exciting avenue for pharmaceutical research due to its unique structural features and potential biological activities. Ongoing studies continue to unravel its therapeutic potential, paving the way for new treatments targeting various diseases. As synthetic methodologies advance and computational tools become more sophisticated, compounds like this will play an increasingly important role in drug development efforts worldwide.